Cas no 1400927-61-8 (ethyl 8-oxo-5,6,7,9-tetrahydropyrrolo[1,2-a]azepine-2-carboxylate)

• Product Name: ethyl 8-oxo-5,6,7,9-tetrahydropyrrolo[1,2-a]azepine-2-carboxylate
• CAS No: 1400927-61-8
• MF: C₁₂H₁₅NO₃
• MW: 221.2524
• MDL: MFCD31926142
• CID: 4741338
• PubChem ID: 68226468
• Update Time: 2025-10-30

ethyl 8-oxo-5,6,7,9-tetrahydropyrrolo[1,2-a]azepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-oxo-6,7,8,9-tetrahydro-5H-pyrrolo[1,2-a]azepine-2-carboxylate
• ethyl 8-oxo-5,6,7,9-tetrahydropyrrolo[1,2-a]azepine-2-carboxylate
• ethyl 8-oxo-5H,6H,7H,9H-pyrrolo[1,2-a]azepine-2-carboxylate
• 1400927-61-8
• MFCD31926142
• ZUIQXIYKUBCVAI-UHFFFAOYSA-N
• ethyl8-oxo-6,7,8,9-tetrahydro-5H-pyrrolo[1,2-a]azepine-2-carboxylate
• P19423
• BS-43726
• ethyl 8-oxo-5H,6H,7H,8H,9H-pyrrolo[1,2-a]azepine-2-carboxylate
• SCHEMBL12271733

• MDL： MFCD31926142
• Inchi： 1S/C12H15NO3/c1-2-16-12(15)9-6-10-7-11(14)4-3-5-13(10)8-9/h6,8H,2-5,7H2,1H3
• InChI Key： ZUIQXIYKUBCVAI-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C2=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])N2C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 221.105193g/mol
• Monoisotopic Mass: 221.105193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3
• Molecular Weight: 221.25g/mol
• XLogP3: 0.6

Additional information on ethyl 8-oxo-5,6,7,9-tetrahydropyrrolo[1,2-a]azepine-2-carboxylate

Recent Advances in the Study of Ethyl 8-oxo-5,6,7,9-tetrahydropyrrolo[1,2-a]azepine-2-carboxylate (CAS: 1400927-61-8)

The compound ethyl 8-oxo-5,6,7,9-tetrahydropyrrolo[1,2-a]azepine-2-carboxylate (CAS: 1400927-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its fused heterocyclic structure, featuring both pyrrole and azepine rings, offers multiple sites for chemical modification, making it an attractive candidate for structure-activity relationship (SAR) studies. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability in medicinal chemistry applications.

In terms of biological activity, preliminary investigations have revealed promising results. The compound and its derivatives have shown moderate to strong inhibitory effects against various enzymes implicated in inflammatory and oncogenic pathways. Notably, some analogs have demonstrated selective inhibition of specific kinase targets, suggesting potential applications in targeted cancer therapies. These findings are particularly significant given the current demand for novel kinase inhibitors with improved selectivity profiles.

The synthetic routes to ethyl 8-oxo-5,6,7,9-tetrahydropyrrolo[1,2-a]azepine-2-carboxylate have been optimized in recent work, with several research groups reporting improved yields and purity through modified reaction conditions. Key advancements include the development of one-pot procedures and the use of environmentally benign catalysts, which align with the growing emphasis on green chemistry principles in pharmaceutical synthesis.

Pharmacokinetic studies of this compound class have provided valuable insights into their drug-like properties. While the parent compound shows moderate metabolic stability, strategic modifications at specific positions have led to derivatives with enhanced bioavailability and tissue distribution profiles. These structure-property relationship studies are crucial for guiding further optimization efforts toward clinical candidates.

Looking forward, ethyl 8-oxo-5,6,7,9-tetrahydropyrrolo[1,2-a]azepine-2-carboxylate represents a promising starting point for the development of new therapeutic agents. Current research directions include exploring its potential in combination therapies, investigating novel formulations to improve delivery, and expanding the scope of biological targets. The compound's unique structural features continue to inspire innovative approaches in drug design, positioning it as an important molecule in contemporary medicinal chemistry research.